BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to the
Physicochemical Properties of Clopyralid-
olamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Clopyralid-olamine is a selective, systemic herbicide used for the control of broadleaf weeds.
It belongs to the pyridine carboxylic acid class of herbicides and functions as a synthetic auxin,
mimicking the plant growth hormone indole-3-acetic acid (IAA). This guide provides a
comprehensive overview of the core physicochemical properties of Clopyralid-olamine,
detailed experimental protocols for their determination, and a visualization of its mechanism of
action.

Core Physicochemical Properties

The physicochemical properties of a substance are critical in determining its environmental
fate, bioavailability, and toxicological profile. The data for Clopyralid-olamine, along with its
parent acid Clopyralid, are summarized below. It is important to note that while some properties
are reported for the olamine salt, others are more readily available for the parent acid. The
formation of the olamine salt generally increases water solubility and may alter other properties
such as melting point, vapor pressure, pKa, and the octanol-water partition coefficient.

Data Presentation: Physicochemical Properties of Clopyralid-olamine and Clopyralid
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Property

Clopyralid-olamine

Clopyralid (Parent Acid)

Chemical Structure

3,6-dichloro-2-
pyridinecarboxylic acid,
compound with 2-

aminoethanol (1:1)

3,6-dichloropicolinic acid

CAS Number

57754-85-5[1]

1702-17-6[2]

Molecular Formula

C8H10CI2N203[1]

C6H3CI2NO2[2]

Molecular Weight 253.08 g/mol [1][2] 192.00 g/mol [2][3]

Melting Point Data not available 149.6 °C[4] / 151-152 °C[2][3]
N ) 100 °C (as product)[1] / 323.7 N

Boiling Point Decomposes before boiling[4]

°C at 760 mmHg[5]

Water Solubility

3.00 x 10”5 mg/L

7.85 x 10”3 mg/L (distilled
water, 20°C)[3]

Vapor Pressure

Data not available

1.36 mPa (20 °C)[4]

pKa

Data not available

2.01 (25 °C)[4]

Octanol-Water Partition

Coefficient (log P)

1.72 (XLogP3, predicted)[5]

-2.63 (pH 7, 20 °C)[4]

Flash Point

>79 °C[1] / 100 °CI[5]

Not applicable

Experimental Protocols

The determination of physicochemical properties for regulatory purposes, such as under
REACH (Registration, Evaluation, Authorisation and Restriction of Chemicals), typically follows
standardized methods, such as those published by the Organisation for Economic Co-
operation and Development (OECD). Below are detailed methodologies for the key
experiments cited.

Melting Point/Melting Range (OECD 102)

This method determines the temperature at which a substance transitions from a solid to a
liquid state.
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e Apparatus: A capillary tube melting point apparatus, either with a liquid bath or a metal block
for heating, or a differential scanning calorimeter (DSC).

e Procedure (Capillary Method):

o

A small amount of the finely powdered, dry test substance is packed into a capillary tube.

[¢]

The capillary tube is placed in the heating block of the apparatus.

o

The temperature is raised at a controlled rate.

[e]

The temperatures at which melting begins and is complete are recorded.
e Procedure (DSC):

o Asmall, weighed amount of the sample is placed in a crucible.

o The sample and a reference crucible are heated at a constant rate.

o The difference in heat flow to the sample and reference is measured as a function of
temperature. The melting point is determined from the resulting thermogram.[6][7]

Boiling Point (OECD 103)

This method determines the temperature at which the vapor pressure of a liquid equals the
atmospheric pressure.

o Apparatus: Ebulliometer, dynamic vapor pressure apparatus, or a distillation setup.

e Procedure (Dynamic Method):

o

The substance is placed in a suitable vessel and the pressure is reduced.

[¢]

The temperature of the substance is gradually increased until boiling is observed.

[e]

The boiling temperature and the corresponding pressure are recorded. This is repeated at
several pressures.
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o The normal boiling point is determined by interpolation or extrapolation of the vapor
pressure-temperature curve to standard atmospheric pressure (101.325 kPa).[8][9][10]

Water Solubility (OECD 105)

This guideline describes two primary methods for determining water solubility: the flask method
for solubilities > 10 mg/L and the column elution method for solubilities < 10 mg/L. Given the
high solubility of Clopyralid-olamine, the flask method is appropriate.

o Apparatus: Shaking flask, constant temperature water bath, analytical balance, and a
suitable analytical instrument (e.g., HPLC, GC).

e Procedure (Flask Method):
o An excess amount of the test substance is added to a flask containing purified water.

o The flask is agitated in a constant temperature bath (e.g., 20 °C) until equilibrium is
reached. A preliminary test can determine the time to reach equilibrium.

o The solution is centrifuged or filtered to remove undissolved substance.

o The concentration of the substance in the aqueous solution is determined using a
validated analytical method.[11][12][13]

Vapor Pressure (OECD 104)

This guideline describes several methods for determining the vapor pressure of a substance.
The static method is a common approach.

e Apparatus: A vacuum-tight apparatus consisting of a sample container, a pressure
measuring device, and a temperature-controlled housing.

e Procedure (Static Method):
o A sample of the substance is placed in the sample container.

o The apparatus is evacuated to remove air.
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o The sample is heated to a specified temperature, and the system is allowed to reach
equilibrium.

o The vapor pressure is read from the pressure measuring device.

o Measurements are repeated at several temperatures to establish the vapor pressure
curve.[14][15][16][17][18]

Dissociation Constant (pKa) (OECD 112)

This guideline describes methods to determine the dissociation constant of a substance in
water, which is a measure of its strength as an acid or base.

o Apparatus: pH meter, temperature-controlled vessel, burette, and analytical equipment if a
spectrophotometric or conductometric method is used.

e Procedure (Titration Method):

A known amount of the test substance is dissolved in water.

o

[¢]

The solution is titrated with a standard solution of a strong acid or base.

[¢]

The pH of the solution is measured after each addition of the titrant.

[e]

The pKa is calculated from the pH values and the corresponding volumes of titrant added,
often by determining the pH at the half-equivalence point.[19][20][21][22][23]

Octanol-Water Partition Coefficient (log P) (OECD 107)

This method determines the ratio of the concentration of a substance in n-octanol and water at
equilibrium, which is an indicator of its lipophilicity.

o Apparatus: Centrifuge tubes with stoppers, mechanical shaker, centrifuge, and an analytical
instrument to determine the concentration of the substance.

e Procedure (Shake Flask Method):

o A solution of the test substance in either n-octanol or water is prepared.
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o The solution is placed in a centrifuge tube with the other solvent (n-octanol or water).
o The tube is shaken until equilibrium is reached.
o The two phases are separated by centrifugation.

o The concentration of the substance in each phase is determined by a suitable analytical
method.

o The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol
phase to the concentration in the agueous phase. The logarithm of P (log P) is then
reported.[24][25][26]

Mandatory Visualizations
Signaling Pathway

Clopyralid-olamine acts as a synthetic auxin. The canonical auxin signaling pathway involves
the perception of auxin by the TIR1/AFB family of F-box proteins, which are components of an
SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex. In the presence of auxin, TIR1/AFB
proteins bind to Aux/IAA transcriptional repressors, leading to their ubiquitination and
subsequent degradation by the 26S proteasome. The degradation of Aux/IAA proteins releases
the repression of Auxin Response Factors (ARFs), which can then activate the transcription of
auxin-responsive genes, leading to various physiological responses, including cell elongation,
division, and differentiation, which at herbicidal concentrations, leads to uncontrolled growth
and plant death.[27][28][29][30][31]
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Caption: Synthetic auxin signaling pathway of Clopyralid-olamine.

Experimental Workflow: Water Solubility (Flask Method)

The following diagram illustrates the workflow for determining the water solubility of a highly
soluble substance like Clopyralid-olamine using the OECD 105 flask method.

Prepare flask with
purified water and
excess Clopyralid-olamine

:

Agitate in constant
temperature bath
(e.g., 20°C) to reach
equilibrium

:

Separate solid and
liquid phases
(centrifugation/filtration)

'

Analyze aqueous phase
concentration using
a validated method (e.g., HPLC)

:

Calculate water
solubility (mg/L)
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Caption: Workflow for water solubility determination by the flask method.

Logical Relationship: Physicochemical Properties and
Environmental Fate

The physicochemical properties of a herbicide like Clopyralid-olamine are interconnected and
influence its behavior and persistence in the environment. This diagram shows the logical
relationships between these properties and their environmental implications.
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Caption: Relationship between physicochemical properties and environmental fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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